Cas no 123983-06-2 (2-((1S)-1-AMINOPROPYL)PHENOL)

2-((1S)-1-AMINOPROPYL)PHENOL structure
Product name:2-((1S)-1-AMINOPROPYL)PHENOL
2-((1S)-1-AMINOPROPYL)PHENOL Chemical and Physical Properties
Names and Identifiers
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- 2-((1S)-1-AMINOPROPYL)PHENOL
- 2-((S)-1-AMINOPROPYL)PHENOL
- Phenol, 2-[(1S)-1-aminopropyl]-
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- Inchi: 1S/C9H13NO/c1-2-8(10)7-5-3-4-6-9(7)11/h3-6,8,11H,2,10H2,1H3/t8-/m0/s1
- InChI Key: SJYRIEHMQRIBEN-QMMMGPOBSA-N
- SMILES: C1(O)=CC=CC=C1[C@@H](N)CC
Computed Properties
- Exact Mass: 151.099714038g/mol
- Monoisotopic Mass: 151.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 116
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.2Ų
- XLogP3: 1.9
Experimental Properties
- Density: 1.067±0.06 g/cm3(Predicted)
- Boiling Point: 262.5±15.0 °C(Predicted)
- pka: 9.35±0.35(Predicted)
2-((1S)-1-AMINOPROPYL)PHENOL Related Literature
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Piotr Pietrzyk,Christophe Dujardin,Kinga Góra-Marek,Pascal Granger,Zbigniew Sojka Phys. Chem. Chem. Phys., 2012,14, 2203-2215
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Jayaraman Jayabharathi,Annadurai Prabhakaran,Chockalingam Karunakaran,Venugopal Thanikachalam,Munusamy Sundharesan RSC Adv., 2016,6, 18718-18736
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Alejandro Vásquez-Espinal,Osvaldo Yañez,Edison Osorio,Carlos Areche,Olimpo García-Beltrán,Lina M. Ruiz,Bruce K. Cassels,William Tiznado New J. Chem., 2021,45, 590-596
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Chih-Chia Cheng,Wei-Ling Lin,Zhi-Sheng Liao,Chih-Wei Chu,Jyun-Jie Huang,Shan-You Huang,Wen-Lu Fan Polym. Chem., 2017,8, 7469-7474
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